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Compound of Interest

Compound Name:
Azelaic acid 2-ethylhexyl

monoester-d14

Cat. No.: B12418796 Get Quote

In-Depth Technical Guide: Azelaic Acid 2-
Ethylhexyl Monoester-d14
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Azelaic acid 2-ethylhexyl
monoester-d14, a deuterated analog of Azelaic acid 2-ethylhexyl monoester. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its suppliers, availability, and technical specifications.

Introduction
Azelaic acid 2-ethylhexyl monoester-d14 is the deuterium-labeled form of Azelaic acid 2-

ethylhexyl monoester. The incorporation of stable heavy isotopes of hydrogen is primarily

utilized in drug development as tracers for quantification studies. This deuterated analog serves

as a valuable internal standard in analytical and pharmacokinetic research, enhancing the

accuracy of mass spectrometry and liquid chromatography for the precise quantification of the

non-deuterated compound in biological samples.

Supplier and Availability
A critical aspect for researchers is the accessibility of specialized chemical compounds. The

following table summarizes the known suppliers of Azelaic acid 2-ethylhexyl monoester-d14
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and its related variants, providing key details to facilitate procurement.

Supplier Product Name
Catalog
Number

Molecular
Formula

Notes

MedChemExpres

s

Azelaic acid 2-

ethylhexyl

monoester-d14

HY-143910S C₁₇H₁₈D₁₄O₄
For research use

only.

Veeprho

Azelaic acid 2-

ethylhexyl

monoester-d14

DVE00175 C₁₇H₁₈D₁₄O₄
Used as an

internal standard.

Toronto

Research

Chemicals

Azelaic Acid 2-

Ethylhexyl

Monoester-d14

A-160004 C₁₇H₁₈D₁₄O₄

Part of their

stable isotope

labeled

compounds

portfolio.

Physicochemical Properties
Understanding the fundamental properties of a compound is essential for its application in

research. Below is a summary of the computed properties of Azelaic acid 2-ethylhexyl
monoester-d14.

Property Value Source

Molecular Weight 314.52 g/mol PubChem[1]

Molecular Formula C₁₇H₁₈D₁₄O₄ PubChem[1]

IUPAC Name

2,2,3,3,4,4,5,5,6,6,7,7,8,8-

tetradecadeuterio-9-(2-

ethylhexoxy)-9-oxononanoic

acid

PubChem[1]

Synonyms HY-143910S, CS-0376765 PubChem[1]
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While a specific, detailed protocol for the synthesis of Azelaic acid 2-ethylhexyl monoester-
d14 is not readily available in public literature, the general principles of its synthesis can be

inferred from established chemical methodologies. The process would likely involve two key

stages: the deuteration of azelaic acid and its subsequent esterification.

A potential synthetic pathway is illustrated in the diagram below.
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Caption: Proposed synthetic workflow for Azelaic acid 2-ethylhexyl monoester-d14.

Experimental Protocols
Detailed experimental protocols for the use of Azelaic acid 2-ethylhexyl monoester-d14 are

not widely published. However, its primary application is as an internal standard for the

quantification of its non-deuterated counterpart in biological matrices using techniques like

Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass

Spectrometry (GC-MS).

Below is a generalized workflow for such an application.
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Caption: General workflow for using the deuterated standard in bioanalysis.
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Conclusion
Azelaic acid 2-ethylhexyl monoester-d14 is a specialized but crucial tool for researchers in

drug development and bioanalysis. Its availability from several reputable suppliers ensures that

scientists can procure it for their studies. While specific experimental protocols are often

developed and validated in-house, the general principles of its use as an internal standard are

well-established. This guide provides a foundational understanding of this compound to support

its effective integration into research workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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